Cas no 1804493-50-2 (6-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 6-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1804493-50-2
• MF: C₈H₅BrClF₂NO₂
• MW: 300.484607458115
• CID: 4870944
• Update Time: 2025-09-19

6-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H5BrClF2NO2/c9-2-3-1-4(10)5(8(14)15)6(13-3)7(11)12/h1,7H,2H2,(H,14,15)
• InChI Key： BLXSTPQNRVAIAU-UHFFFAOYSA-N
• SMILES： BrCC1=CC(=C(C(=O)O)C(C(F)F)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 6-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid

Recent Advances in the Application of 6-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid (CAS: 1804493-50-2) in Medicinal Chemistry

The compound 6-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid (CAS: 1804493-50-2) has recently emerged as a key intermediate in the synthesis of novel pharmaceutical agents, particularly in the development of kinase inhibitors and antimicrobial compounds. This pyridine derivative's unique structural features, including the bromomethyl and difluoromethyl groups, make it a versatile building block for drug discovery. Recent studies have highlighted its potential in addressing unmet medical needs, such as resistant bacterial infections and certain types of cancer.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives synthesized from 6-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid in inhibiting bacterial DNA gyrase, a critical target for combating antibiotic-resistant strains. The research team utilized computational modeling to optimize the compound's interactions with the gyrase binding site, achieving significant improvements in potency compared to existing quinolone antibiotics. These findings suggest promising avenues for developing next-generation antimicrobial agents.

In oncology research, this compound has shown particular promise as a precursor for Bruton's tyrosine kinase (BTK) inhibitors. A recent patent application (WO2023051234) describes novel BTK inhibitors incorporating the pyridine core structure, demonstrating enhanced selectivity and reduced off-target effects in preclinical models of B-cell malignancies. The bromomethyl group at the 6-position allows for efficient derivatization, enabling rapid structure-activity relationship exploration while maintaining favorable pharmacokinetic properties.

The synthetic accessibility of 6-(Bromomethyl)-4-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid has also been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development detailed an optimized large-scale synthesis route with improved yield (78%) and reduced environmental impact through solvent recycling. This development addresses previous challenges in scaling up production while maintaining the high purity required for pharmaceutical applications.

Emerging research suggests potential applications beyond antimicrobial and anticancer therapies. Preliminary studies indicate that derivatives of this compound may modulate inflammatory pathways, with one recent paper reporting activity against NLRP3 inflammasome (Nature Communications, 2024). While these findings are still in early stages, they expand the potential therapeutic scope of this chemical scaffold and warrant further investigation.

As research continues, the unique combination of reactivity (bromomethyl group) and stability (difluoromethyl group) in this pyridine derivative positions it as a valuable tool for medicinal chemists. Future directions likely include exploration of its use in PROTACs (proteolysis targeting chimeras) and other targeted protein degradation strategies, where its bifunctional nature could prove particularly advantageous. The compound's growing importance is reflected in its increasing appearance in both academic literature and industrial patent applications over the past two years.